Cas no 1955557-62-6 (4-(aminomethyl)-1-ethyl-5-(pyridin-3-yl)pyrrolidin-2-one)

• Product Name: 4-(aminomethyl)-1-ethyl-5-(pyridin-3-yl)pyrrolidin-2-one
• CAS No: 1955557-62-6
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD29763476
• CID: 5248395
• PubChem ID: 122360163
• Update Time: 2025-05-19

4-(aminomethyl)-1-ethyl-5-(pyridin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-ethyl-5-pyridin-3-ylpyrrolidin-2-one
• 4-(aminomethyl)-1-ethyl-5-(pyridin-3-yl)pyrrolidin-2-one

• MDL： MFCD29763476
• Inchi： 1S/C12H17N3O/c1-2-15-11(16)6-10(7-13)12(15)9-4-3-5-14-8-9/h3-5,8,10,12H,2,6-7,13H2,1H3
• InChI Key： XAKZNHAVAZJJJB-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2=CC=CN=C2)C(CN)CC1=O

Additional information on 4-(aminomethyl)-1-ethyl-5-(pyridin-3-yl)pyrrolidin-2-one

Chemical Profile of 4-(aminomethyl)-1-ethyl-5-(pyridin-3-yl)pyrrolidin-2-one (CAS No. 1955557-62-6)

4-(aminomethyl)-1-ethyl-5-(pyridin-3-yl)pyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 1955557-62-6, is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the pyrrolidinone class, characterized by a pyrrolidine ring substituted with an amine-methyl group, an ethyl group, and a pyridine moiety at the 5-position. The structural features of this molecule make it a valuable scaffold for drug discovery, particularly in the development of novel therapeutic agents.

The amine-methyl substituent at the 4-position introduces a reactive site for further functionalization, enabling the attachment of various pharmacophores. This flexibility is highly advantageous in medicinal chemistry, as it allows for the optimization of bioactivity and pharmacokinetic properties. The ethyl group at the 1-position contributes to the overall steric environment of the molecule, influencing its solubility and metabolic stability. Additionally, the presence of a pyridin-3-yl group enhances the compound's interaction with biological targets, particularly enzymes and receptors involved in key metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural motifs in drug design. The pyrrolidinone core is well-documented for its role in several biologically active molecules, including protease inhibitors and kinase inhibitors. The specific arrangement of substituents in 4-(aminomethyl)-1-ethyl-5-(pyridin-3-yl)pyrrolidin-2-one suggests potential activity against targets involved in inflammation, cancer, and neurodegenerative diseases. Studies have demonstrated that modifications within this scaffold can significantly alter binding affinity and selectivity, making it a promising candidate for further investigation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate inhibitory activity against certain kinases, which are critical in cell signaling pathways associated with various diseases. The amine-methyl group appears to play a crucial role in mediating these interactions, possibly through hydrogen bonding or salt bridge formation with acidic residues on the target protein. Furthermore, the pyridin-3-yl moiety may contribute to hydrophobic interactions, enhancing binding stability.

The synthesis of 4-(aminomethyl)-1-ethyl-5-(pyridin-3-yl)pyrrolidin-2-one has been optimized to ensure high yield and purity. Traditional synthetic routes involve multi-step reactions starting from readily available precursors such as pyridine derivatives and amino acids. Advances in catalytic methods have improved efficiency, reducing the need for harsh conditions and minimizing byproduct formation. These improvements are essential for large-scale production and subsequent preclinical testing.

Preclinical studies are currently underway to evaluate the safety and efficacy of this compound. Animal models have provided preliminary data suggesting that it exhibits low toxicity at tested doses while maintaining target specificity. The ethylation at the 1-position appears to contribute to its favorable pharmacokinetic profile, enhancing oral bioavailability and reducing rapid metabolism. Additional investigations are focused on understanding its mechanism of action and potential side effects.

The integration of machine learning algorithms has accelerated the process of identifying promising derivatives of 4-(aminomethyl)-1-ethyl-5-(pyridin-3-yl)pyrrolidin-2-one. By analyzing large datasets of biological activity and structural features, researchers can predict which modifications will enhance potency or selectivity. This approach has already led to several novel analogs being prioritized for experimental validation. Such innovations underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in modern drug discovery.

The future prospects for 4-(aminomethyl)-1-ethyl-5-(pyridin-3-yl)pyrrolidin-2-one are promising, with several clinical trials expected to commence within the next few years. Its unique structural features make it a versatile tool for addressing unmet medical needs. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in next-generation pharmaceuticals.

In conclusion, 4-(aminomethyl)-1-ethyl-5-(pyridin-3-y l)pyrrolidin -2-one (CAS No. 1955557 -62 -6) represents a compelling example of how structural innovation can drive advancements in drug development. Its combination of reactive sites and favorable pharmacokinetic properties positions it as a key candidate for further exploration. With ongoing research efforts aimed at optimizing its therapeutic potential, this compound is likely to contribute significantly to future medical breakthroughs.